Fmoc-His(Clt)-OH
Overview
Description
“Fmoc-His(Clt)-OH” is a useful derivative for the convergent synthesis of peptides due to the enhanced stability of the Clt group compared to the Trt group to mildly acidic reagents . It gives approximately a third less racemization when compared to Fmoc-His(Trt)-OH during slow coupling reactions .
Synthesis Analysis
“Fmoc-His(Clt)-OH” is used in the synthesis of peptides. The Clt group provides enhanced stability compared to the Trt group in mildly acidic reagents . This makes it a valuable tool in peptide synthesis, particularly in the convergent synthesis of peptides .Molecular Structure Analysis
The molecular formula of “Fmoc-His(Clt)-OH” is C40H32ClN3O4 . It has a molecular weight of 654.15 g/mol . The InChI key is SYGADBVEKBWUKO-QNGWXLTQSA-N .Chemical Reactions Analysis
“Fmoc-His(Clt)-OH” is used in Fmoc solid-phase peptide synthesis (SPPS). It gives approximately a third less racemization when compared to Fmoc-His(Trt)-OH during slow coupling reactions .Physical And Chemical Properties Analysis
“Fmoc-His(Clt)-OH” is a powder that is used in Fmoc solid-phase peptide synthesis . It has a molecular weight of 654.1 g/mol . The storage temperature is 15-25°C .Scientific Research Applications
Self-Supporting Hydrogels
Fmoc-modified amino acids have been used to create self-supporting hydrogels . These hydrogels are biocompatible materials suitable for biological, biomedical, and biotechnological applications . They can be used as drug delivery systems and diagnostic tools for imaging .
Tissue Engineering
The hydrogels created from Fmoc-modified amino acids can be used in tissue engineering . For instance, the Fmoc-K3 hydrogel, which is more rigid (G’ = 2526 Pa), acts as a potential material for tissue engineering, fully supporting cell adhesion, survival, and duplication .
Cell Cultivation
Fmoc-modified amino acids and short peptides show distinct potential for applications related to cell cultivation . They can provide a physiologically relevant environment for in vitro experiments .
Bio-Templating
Fmoc-modified amino acids can be used in bio-templating . This involves using biological materials as templates for the synthesis and assembly of more complex structures .
Optical Applications
Fmoc-modified amino acids have potential optical applications . This could involve using these materials in the creation of optical devices or systems .
Drug Delivery
As mentioned earlier, the hydrogels created from Fmoc-modified amino acids can be used in drug delivery . They can be designed to release drugs in a controlled manner, improving the effectiveness of the treatment .
Catalytic Applications
Fmoc-modified amino acids have potential catalytic applications . This could involve using these materials as catalysts in various chemical reactions .
Therapeutic and Antibiotic Properties
Fmoc-modified amino acids show potential for applications due to their therapeutic and antibiotic properties . This could involve using these materials in the treatment of various diseases .
Mechanism of Action
Safety and Hazards
Future Directions
While specific future directions for “Fmoc-His(Clt)-OH” are not mentioned in the retrieved sources, the ongoing advancements in peptide synthesis and the growing demand for synthetic peptides in medicinal chemistry and pharmacology suggest that “Fmoc-His(Clt)-OH” will continue to be a valuable tool in these fields .
properties
IUPAC Name |
(2S)-3-[1-[(2-chlorophenyl)-diphenylmethyl]imidazol-4-yl]-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C40H32ClN3O4/c41-36-22-12-11-21-35(36)40(27-13-3-1-4-14-27,28-15-5-2-6-16-28)44-24-29(42-26-44)23-37(38(45)46)43-39(47)48-25-34-32-19-9-7-17-30(32)31-18-8-10-20-33(31)34/h1-22,24,26,34,37H,23,25H2,(H,43,47)(H,45,46)/t37-/m0/s1 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SYGADBVEKBWUKO-QNGWXLTQSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=CC=C3Cl)N4C=C(N=C4)CC(C(=O)O)NC(=O)OCC5C6=CC=CC=C6C7=CC=CC=C57 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=CC=C3Cl)N4C=C(N=C4)C[C@@H](C(=O)O)NC(=O)OCC5C6=CC=CC=C6C7=CC=CC=C57 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C40H32ClN3O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
654.1 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Fmoc-His(Clt)-OH | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![8-ethoxy-1-(3-fluorophenyl)-3-(p-tolyl)-1H-pyrazolo[4,3-c]quinoline](/img/structure/B2504780.png)
![2-(1H-benzo[d]imidazol-1-yl)-N-(2-(2-methyl-1H-imidazol-1-yl)pyrimidin-5-yl)acetamide](/img/structure/B2504781.png)
![Ethyl 1-{[(1-cyano-1-cyclopropylethyl)carbamoyl]methyl}piperidine-3-carboxylate](/img/structure/B2504783.png)
![2-[2-amino-4-methyl-6-oxo-1(6H)-pyrimidinyl]-N~1~-(4-fluorophenyl)acetamide](/img/structure/B2504784.png)
![3-(4-(benzyloxy)phenyl)-1-(2-morpholino-5H-pyrrolo[3,4-d]pyrimidin-6(7H)-yl)propan-1-one](/img/structure/B2504792.png)
![2-(benzo[d]isoxazol-3-yl)-N-((6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)acetamide](/img/structure/B2504795.png)
![N-(6-chloro-4-methylbenzo[d]thiazol-2-yl)-N-(furan-2-ylmethyl)-3-methylisoxazole-5-carboxamide](/img/structure/B2504796.png)
